Cas no 24698-19-9 (Benzene, 1-isocyanato-4-(4-nitrophenoxy)-)

• Product Name: Benzene, 1-isocyanato-4-(4-nitrophenoxy)-
• CAS No: 24698-19-9
• MF: C₁₃H₈N₂O₄
• MW: 256.213623046875
• CID: 1422168
• PubChem ID: 22762409
• Update Time: 2025-04-20

Benzene, 1-isocyanato-4-(4-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-isocyanato-4-(4-nitrophenoxy)-
• 1-isocyanato-4-(4-nitrophenoxy)benzene
• DTXSID10628214
• 24698-19-9
• SCHEMBL11593921

• Inchi： 1S/C13H8N2O4/c16-9-14-10-1-5-12(6-2-10)19-13-7-3-11(4-8-13)15(17)18/h1-8H
• InChI Key： ZZUFNNNRBCLCQC-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N=C=O)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 256.04844
• Monoisotopic Mass: 256.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• PSA: 81.8